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Compound of Interest

Compound Name: PD 173955 analog 1

Cat. No.: B2956238

Disclaimer: No specific Safety Data Sheet (SDS) for PD 173955 analog 1 was found. The
following guidance is based on information for the parent compound, PD 173955, a potent
tyrosine kinase inhibitor, and general best practices for handling hazardous research
chemicals. Researchers must conduct a thorough, compound-specific risk assessment before
handling this substance.

PD 173955 analog 1 is identified as an inhibitor of the EGFR kinase, exhibiting antitumor
properties.[1] As with many potent, cell-permeable kinase inhibitors, it should be handled with
caution to minimize exposure. The parent compound, PD 173955, is a potent inhibitor of Bcr-
Abl and Src family kinases.[2]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the primary defense against
exposure to hazardous research chemicals. The following table outlines the recommended
PPE for various tasks involving PD 173955 analog 1. For tasks such as administering the
compound via injection or 1V, it is recommended to use two pairs of chemotherapy gloves and a
gown that is resistant to permeability by hazardous drugs.[3]
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Recommended Personal Protective

Task .
Equipment

Standard laboratory coat, safety glasses, and

Handling Unopened Container ] ) o
single pair of nitrile gloves.

Double nitrile gloves, disposable gown, safety
o ) ] goggles or face shield, and a certified chemical
Weighing and Preparing Solutions )
fume hood. An N95 respirator may be necessary

if there is a risk of aerosolization.

Double nitrile gloves, disposable gown, and a

In Vitro Experiments (Cell Culture) » ] i )
certified biological safety cabinet (Class II).

Double nitrile gloves, disposable gown, safety
In Vivo Experiments (Animal Dosing) glasses, and a procedure-specific containment

device (e.g., ventilated animal changing station).

_ Double nitrile gloves, disposable gown, and
Waste Disposal
safety glasses.

Experimental Protocols: Safe Handling and Disposal
Workflow

A systematic approach to handling and disposal is crucial to minimize risk to personnel and the

environment.

Receiving and Storage

o Upon receipt, visually inspect the container for any damage or leakage.

o The compound should be stored in a dry, dark place. For long-term storage, -20°C is
recommended for months to years, while 0-4°C is suitable for short-term storage of days to

weeks.[2]

o Clearly label the storage location with appropriate hazard warnings.

Preparation of Stock Solutions
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All weighing and solution preparation must be conducted in a certified chemical fume hood to
prevent inhalation of the powder.

Use a dedicated set of spatulas and weighing papers.

PD 173955, the parent compound, is soluble in DMSO.[4][5] Assume similar solubility for the
analog. Prepare a high-concentration stock solution in a certified chemical fume hood.

For in vivo studies, further dilution in vehicles like corn oil may be necessary.[5][6]

Use in Experiments

When adding the compound to cell cultures, perform the work in a biological safety cabinet
(Class Il) to maintain sterility and containment.

For animal studies, use appropriate handling techniques to minimize aerosol generation
during dosing.

All equipment that comes into contact with the compound (pipette tips, tubes, flasks) should
be considered contaminated.

Decontamination and Disposal

Decontaminate all surfaces and equipment that may have come into contact with the
compound. A suitable decontamination solution (e.g., 10% bleach followed by a water rinse)
should be used.

All contaminated solid waste, including gloves, gowns, pipette tips, and empty vials, must be
disposed of as hazardous chemical waste according to your institution's guidelines.

Liquid waste containing the compound should be collected and disposed of as hazardous
chemical waste. Do not pour down the drain.

Safe Handling Workflow
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Caption: Workflow for Safe Handling and Disposal of PD 173955 Analog 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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